Cas no 1184488-20-7 (2-(3-Amino-1h-1,2,4-triazol-1-yl)-N-butylacetamide)

• Product Name: 2-(3-Amino-1h-1,2,4-triazol-1-yl)-N-butylacetamide
• CAS No: 1184488-20-7
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• MDL: MFCD12821906
• CID: 5612188
• PubChem ID: 61016094
• Update Time: 2025-05-20

2-(3-Amino-1h-1,2,4-triazol-1-yl)-N-butylacetamide Chemical and Physical Properties

Names and Identifiers

• 1184488-20-7
• AKOS010243907
• 2-(3-Amino-1h-1,2,4-triazol-1-yl)-N-butylacetamide
• CS-0295409
• EN300-804812
• 1H-1,2,4-Triazole-1-acetamide, 3-amino-N-butyl-

• MDL： MFCD12821906
• Inchi： 1S/C8H15N5O/c1-2-3-4-10-7(14)5-13-6-11-8(9)12-13/h6H,2-5H2,1H3,(H2,9,12)(H,10,14)
• InChI Key： WHORWYUVEMTZLZ-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NC(N)=N1)NCCCC

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 14.72±0.46(Predicted)

Additional information on 2-(3-Amino-1h-1,2,4-triazol-1-yl)-N-butylacetamide

Introduction to 2-(3-Amino-1H-1,2,4-triazol-1-yl)-N-butylacetamide (CAS No. 1184488-20-7)

2-(3-Amino-1H-1,2,4-triazol-1-yl)-N-butylacetamide is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1184488-20-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this amide derivative incorporates a 1,2,4-triazole moiety, which is a heterocyclic compound known for its versatility in biological interactions. The presence of an amino group on the triazole ring and a butylacetamide moiety enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The 1,2,4-triazole core is a crucial pharmacophore in medicinal chemistry, contributing to the compound's ability to interact with biological targets such as enzymes and receptors. This class of compounds has been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The amino group at the 3-position of the triazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Additionally, the butylacetamide component introduces lipophilicity and solubility characteristics that are beneficial for drug formulation and bioavailability.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from 1,2,4-triazole scaffolds. These studies have highlighted the compound's potential in addressing various diseases by modulating biological pathways. For instance, derivatives of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-butylacetamide have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The butylacetamide moiety plays a critical role in stabilizing the molecule and enhancing its pharmacokinetic profile. This combination of structural features makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its versatility in drug design. The amino group on the triazole ring can be easily modified through various chemical reactions such as acylation, alkylation, or coupling with other pharmacophores. This flexibility allows researchers to explore multiple avenues for optimizing drug efficacy and minimizing side effects. Furthermore, the butylacetamide part contributes to the molecule's overall solubility and bioavailability, which are critical factors in drug development. These properties make 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-butylacetamide a valuable building block for synthesizing novel therapeutics.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular docking studies have revealed that derivatives of this molecule can bind effectively to various protein receptors and enzymes implicated in diseases such as cancer and inflammation. The 1,2,4-triazole core is particularly adept at forming hydrogen bonds and hydrophobic interactions with these targets, leading to potent binding affinities. These insights have guided the design of more sophisticated analogs with improved pharmacological profiles.

The pharmaceutical industry has taken notice of the potential of compounds like 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-butylacetamide, leading to increased investment in research and development efforts. Companies are actively exploring ways to leverage this scaffold for treating a wide range of conditions. Early clinical trials have shown encouraging results in preclinical models, suggesting that derivatives of this compound may offer therapeutic benefits without significant adverse effects. These findings have fueled further interest in exploring new synthetic routes and optimization strategies.

The synthesis of 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-butylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the triazole ring through cyclocondensation reactions followed by functionalization at the 3-position with an amino group. The introduction of the butylacetamide moiety typically involves acylation or amidation reactions under controlled conditions. Advances in synthetic methodologies have made it possible to produce this compound more efficiently while maintaining high quality standards.

The environmental impact of synthesizing pharmaceutical compounds is also an important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic methods that use recyclable catalysts or solvent-free reactions are being explored to improve sustainability without compromising efficiency. These innovations align with global efforts to promote environmentally responsible chemical manufacturing.

Future research directions for 2-(3-amino-1H-1,2,4-triazol-1-yl)-N-butylacetamide include exploring its potential as an intermediate in synthesizing more complex drug molecules. By modifying different parts of its structure or combining it with other scaffolds, scientists can generate novel compounds with enhanced therapeutic properties. Additionally，investigating its role in combination therapies could provide new insights into treating multidrug-resistant diseases or conditions that require multifaceted approaches.

In conclusion,2-(3-amino-H-l , 2 , 4 - tri az ol - l - yl ) - N - but y lacet am ide ( C A S N o . 11 84 488 - 20 - 7 ) represents a promising area of research with significant implications for pharmaceutical development . Its unique structural features , coupled with its demonstrated biological activity , make it a valuable asset for medicinal chemists . As research continues to uncover new applications and synthetic strategies , this compound is poised to play an increasingly important role in addressing global health challenges .